Cas no 1804598-10-4 (2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine
• CAS No: 1804598-10-4
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930041
• Update Time: 2025-07-01

2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-6-3(9)1-5(14-4(6)2-13)15-7(10,11)12/h1H,2,13H2
• InChI Key： OPUWEQHVIGYNBY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1CN)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1804598-10-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804598-10-4, is a heterocyclic compound featuring a pyridine core substituted with multiple functional groups. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework, which makes it a valuable intermediate for the synthesis of biologically active molecules. The presence of an aminomethyl group, combined with bromo and chloro substituents at the 3rd and 4th positions, respectively, along with a trifluoromethoxy group at the 6th position, endows this pyridine derivative with unique electronic and steric properties that are highly conducive to further chemical manipulation and biological exploration.

The aminomethyl moiety serves as a nucleophilic handle, enabling facile functionalization through nucleophilic substitution or coupling reactions. This feature is particularly advantageous in drug discovery pipelines, where the introduction of amine-based pharmacophores is common for modulating receptor interactions or enhancing solubility. Concurrently, the halogen atoms (bromo and chloro) provide additional sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The trifluoromethoxy group introduces electron-withdrawing effects via the fluorine atoms, influencing the electronic properties of the aromatic system and potentially enhancing metabolic stability—a critical factor in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine as a building block for exploring novel therapeutic agents. For instance, researchers have leveraged its structural features to develop inhibitors targeting enzyme families involved in cancer progression. The pyridine scaffold is widely recognized for its role in medicinal chemistry due to its prevalence in bioactive molecules, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern of this compound allows for fine-tuning of binding interactions with biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

In particular, the combination of an aminomethyl group and halogenated pyridine core has been exploited in the design of kinase inhibitors. Kinases are key enzymes in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the substituents on 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine, chemists can optimize binding affinity and selectivity against specific kinase isoforms. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, suggesting potential therapeutic applications. These findings align with broader trends in drug discovery where pyridine-based inhibitors continue to be refined through iterative chemical optimization.

The influence of the trifluoromethoxy group on the electronic properties of the pyridine ring cannot be overstated. Fluoro substitution is a well-documented strategy in medicinal chemistry for improving pharmacokinetic profiles, particularly metabolic stability and lipophilicity. The electron-withdrawing nature of fluorine atoms enhances the stability of adjacent double bonds or aromatic systems, which can be leveraged to modulate reactivity in synthetic transformations. Moreover, trifluoromethoxy groups often improve oral bioavailability by reducing metabolic clearance via cytochrome P450 enzymes. Such attributes make 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine an attractive scaffold for developing next-generation drugs where pharmacokinetic optimization is paramount.

Recent publications have also explored the application of this compound in material science applications beyond pharmaceuticals. The unique electronic properties conferred by its substitution pattern make it a candidate for designing organic semiconductors or ligands in catalysis. For example, pyridine derivatives with electron-withdrawing groups like trifluoromethoxy have been investigated as ligands for transition metal catalysts due to their ability to stabilize metal centers while facilitating substrate binding. Such studies underscore the broad utility of heterocyclic compounds like 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine, extending their relevance beyond traditional drug discovery contexts.

The synthesis of 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine itself presents an interesting challenge that reflects modern synthetic strategies. Given its complexity, multiple synthetic routes have been reported in the literature, each offering distinct advantages depending on scalability and purity requirements. Common approaches involve multi-step sequences starting from commercially available pyridine precursors, employing halogenation followed by nucleophilic substitution at select positions. Advances in flow chemistry have also enabled more efficient preparation methods for such intermediates under controlled conditions.

The versatility of this compound as a synthetic intermediate is further highlighted by its utility in fragment-based drug design (FBDD). FBDD relies on identifying small molecule fragments that bind to biological targets with moderate affinity before being optimized into lead compounds through iterative chemical modifications. The structural features of 2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine, including its multiple functional handles and tunable electronic properties, make it an ideal candidate for generating diverse chemical libraries suitable for FBDD campaigns.

In conclusion,2-(Aminomethyl)-3-bromo-4-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1804598-10-4) represents a structurally rich scaffold with significant potential across multiple domains of chemical biology and medicinal chemistry. Its unique combination of functional groups—namely,aminomethyl, bromo,chloro, and trifluoromethoxy—provides ample opportunities for further derivatization and application development. As research continues to uncover new synthetic methodologies and biological targets,this compound will undoubtedly remain at forefronts innovation within both academic research industrial settings alike future years ahead.